Cas no 21104-28-9 (Mahanimbine)
Mahanimbine Chemical and Physical Properties
Names and Identifiers
-
- (+)-Mahanimbine
- (+-)-Mahanimbin
- (?)-mahanimbine
- (±)-Mahanimbine
- 3,5-dimethyl-3-(4-methyl-pent-3-enyl)-3,11-dihydro-pyrano[3,2-a]carbazole
- 3,5-dimethyl-3-(4-methylpent-3-enyl)-11H-pyrano[5,6-a]carbazole
- dehydroxy-mahanine
- Dihydromahanimbin
- dl-mahanimbine
- mahanimbine
- (+)-3,11-Dihydro-3,5-dimethyl-3-(4-methyl-3-penten-1-yl)pyrano[3,2-a]carbazole,Mahanimbin
- 3,5-dimethyl-3-(4-methylpent-3-en-1-yl)-3,11-dihydropyrano[3,2-a]carbazole
- Pyrano(3,2-a)carbazole,3,11-dihydro-3,5-dimethyl-3-(4-methyl-3-pentenyl)-,(+)
- (+)-3,11-Dihydro-3,5-dimethyl-3-(4-methyl-3-penten-1-yl)pyrano[3,2-a]carbazole
- AKOS040742061
- CS-0086909
- Pyrano[3,2-a]carbazole, 3,11-dihydro-3,5-dimethyl-3-(4-methyl-3-penten-1-yl)-, (3S)-
- (3S)-3,5-dimethyl-3-(4-methylpent-3-enyl)-11H-pyrano[3,2-a]carbazole
- HY-124557
- SCHEMBL18488203
- 21104-28-9
- DTXSID601035072
- NCGC00160181-02
- (+)-3,11-Dihydro-3,5-dimethyl-3-(4-methyl-3-pentenyl)pyrano[3,2-a]carbazole
- NCGC00160181-01
- HTNVFUBCWIYPJN-UHFFFAOYSA-N
- ACon1_002475
- 3,5-dimethyl-3-(4-methylpent-3-enyl)-11H-pyrano[3,2-a]carbazole
- SCHEMBL2991765
- CHEMBL495873
- CHEBI:6646
- 24948-14-9
- NCGC00160181-03
- MEGxp0_002025
- Mahanimbin
- Pyrano(3,2-a)carbazole, 3,11-dihydro-3,5-dimethyl-3-(4-methyl-3-pentenyl)-, (+)-
- Mahanimbine, analytical standard
- 3,5-Dimethyl-3-(4-methyl-pent-3-enyl)-3,11-dihydro-4-oxa-11-aza-benzo[a]fluorene
- Rel-(+)-Mahanimbine
- Pyrano[3,2-a]carbazole, 3,11-dihydro-3,5-dimethyl-3-(4-methyl-3-penten-1-yl)-
- C09220
- (+)-3,11-Dihydro-3,5-dimethyl-3-(4-methyl-3-pentenyl)pyrano(3,2-a)carbazole
- FS-7575
- 3, 5-dimethyl-3-(4-methylpent-3-enyl)-11H-pyrano[3, 2-a]carbazole
- NSC-186884
- NSC186884
- BDBM50207385
- 5,8-dimethyl-5-(4-methylpent-3-en-1-yl)-6-oxa-17-azatetracyclo[8.7.0.0^{2,7}.0^{11,16}]heptadeca-1,3,7,9,11,13,15-heptaene
- Q27107290
- DA-75252
- 3,5-dimethyl-3-(4-methylpent-3-enyl)-11H-pyrano(3,2-a)carbazole
- AK-693/40962734
- FD137460
- DTXCID501519536
- Mahanimbine
-
- Inchi: 1S/C23H25NO/c1-15(2)8-7-12-23(4)13-11-18-21-19(14-16(3)22(18)25-23)17-9-5-6-10-20(17)24-21/h5-6,8-11,13-14,24H,7,12H2,1-4H3
- InChI Key: HTNVFUBCWIYPJN-UHFFFAOYSA-N
- SMILES: O1C2C(C)=CC3C4C=CC=CC=4NC=3C=2C=CC1(C)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 331.19400
- Monoisotopic Mass: 331.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 25Ų
Experimental Properties
- Color/Form: Brown powder
- Density: 1.109
- Boiling Point: 502.6±39.0 °C at 760 mmHg
- Flash Point: 178.3±17.3 °C
- PSA: 25.02000
- LogP: 6.54020
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Mahanimbine Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 53
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Mahanimbine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M15010-5mg |
3,5-dimethyl-3-(4-methylpent-3-enyl)-11H-pyrano[3,2-a]carbazole |
21104-28-9 | 5mg |
¥4640.0 | 2021-09-08 | ||
| MedChemExpress | HY-124557-1mg |
Mahanimbine |
21104-28-9 | 1mg |
¥2600 | 2022-08-31 | ||
| MedChemExpress | HY-124557-5mg |
Mahanimbine |
21104-28-9 | 5mg |
¥8200 | 2022-08-31 | ||
| TRC | M213805-10mg |
Mahanimbine |
21104-28-9 | 10mg |
$ 638.00 | 2023-09-07 | ||
| ChemScence | CS-0086909-1mg |
Mahanimbine |
21104-28-9 | 1mg |
$260.0 | 2022-04-27 | ||
| ChemScence | CS-0086909-5mg |
Mahanimbine |
21104-28-9 | 5mg |
$820.0 | 2022-04-27 | ||
| TRC | M213805-1mg |
Mahanimbine |
21104-28-9 | 1mg |
$ 86.00 | 2023-09-07 | ||
| TRC | M213805-2.5mg |
Mahanimbine |
21104-28-9 | 2.5mg |
175.00 | 2021-08-03 | ||
| TRC | M213805-5mg |
Mahanimbine |
21104-28-9 | 5mg |
$ 362.00 | 2023-09-07 | ||
| TargetMol Chemicals | T15949-5 mg |
Mahanimbine |
21104-28-9 | 98% | 5mg |
¥ 3,230 | 2023-07-10 |
Mahanimbine Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on Mahanimbine
Mahanimbine (CAS No. 21104-28-9): A Comprehensive Overview
Mahanimbine (CAS No. 21104-28-9) is a natural alkaloid derived from the plant Murraya koenigii, commonly known as curry leaf. This compound has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of Mahanimbine, including its chemical structure, biosynthesis, pharmacological properties, and recent research findings.
Chemical Structure and Biosynthesis
Mahanimbine is a complex alkaloid characterized by a unique chemical structure that includes a benzylisoquinoline skeleton. The molecular formula of Mahanimbine is C21H24N2O6, and its molecular weight is 392.42 g/mol. The biosynthesis of Mahanimbine involves a series of enzymatic reactions that convert simple precursors into the final alkaloid. Key enzymes involved in this process include tyrosine decarboxylase, norcoclaurine synthase, and various oxidoreductases.
Pharmacological Properties
Mahanimbine exhibits a wide range of pharmacological activities, making it a subject of extensive research in the pharmaceutical and biomedical fields. One of the most notable properties of Mahanimbine is its potent anti-inflammatory activity. Studies have shown that Mahanimbine can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various tissues.
In addition to its anti-inflammatory effects, Mahanimbine has been found to possess significant antioxidant properties. It can scavenge free radicals and protect cells from oxidative damage, which is crucial in preventing various diseases associated with oxidative stress, such as cardiovascular diseases and neurodegenerative disorders.
Mahanimbine also demonstrates antimicrobial activity against a broad spectrum of bacteria and fungi. This property makes it a potential candidate for the development of new antimicrobial agents, especially in light of the growing problem of antibiotic resistance.
Clinical Applications and Research Findings
The potential therapeutic applications of Mahanimbine have been explored in various preclinical and clinical studies. One area of particular interest is its use in the treatment of inflammatory diseases. A recent study published in the Journal of Inflammation Research demonstrated that Mahanimbine significantly reduced inflammation in a murine model of colitis, suggesting its potential as a therapeutic agent for inflammatory bowel disease (IBD).
In another study, researchers investigated the neuroprotective effects of Mahanimbine. The results showed that Mahanimbine could protect neuronal cells from oxidative stress-induced damage and improve cognitive function in animal models of Alzheimer's disease. These findings highlight the potential of Mahanimbine as a neuroprotective agent.
The antimicrobial properties of Mahanimbine strong> have also been extensively studied. A study published in the Journal of Antimicrobial Chemotherapy reported that < strong >Mahanimbine< / strong > exhibited strong antibacterial activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. This suggests that < strong >Mahanimbine< / strong > could be developed into an effective alternative to conventional antibiotics. p > < p >< strong >Conclusion< / strong > p > < p >< strong >Mahanimbine< / strong > (CAS No. 21104-28-9) is a multifaceted natural alkaloid with significant potential for therapeutic applications. Its anti-inflammatory, antioxidant, and antimicrobial properties make it a promising candidate for the development of new drugs to treat various diseases. Ongoing research continues to uncover new aspects of its biological activities and mechanisms, further solidifying its importance in the field of medicinal chemistry and drug discovery. p > article > response >
21104-28-9 (Mahanimbine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)